Cas no 26278-43-3 (4-Hydroxyadamantan-2-one)

• Product Name: 4-Hydroxyadamantan-2-one
• CAS No: 26278-43-3
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• MDL: MFCD00167844
• CID: 52897
• PubChem ID: 533435
• Update Time: 2025-11-02

4-Hydroxyadamantan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxyadamantan-2-one
• 4-Hydroxytricyclo[3.3.1.13,7]decanone
• 4-Hydroxy-2-adamantanone
• Adamantan-4-ol-2-one
• 4a-hydroxy-2-adamantanone
• 4a-hydroxyadamantan-2-one
• 4a-Hydroxytricyclo<3.3.1.13,7>decan-2-on
• 4eq-Hydroxy-2-adamantanone
• 4-hydroxy-2-adamantone
• 4-oxidanyladamantan-2-one
• 4-Hydroxytricyclo[3.3.1.1(3,7)]decanone
• 4-hydroxyadamantanone
• A818357
• 26278-43-3
• Oprea1_440756
• 4-oxo-2-hydroxyadamantane
• AKOS016844282
• FT-0659373
• 4-Hydroxy-2-adamantanone #
• AKOS004120266
• SCHEMBL548733
• Rac-(1R,3R,5S,7R)-4-Hydroxyadamantan-2-one
• DTXSID30336389
• SB85197
• 4-oxo-2-adamantanol

• MDL： MFCD00167844
• Inchi： 1S/C10H14O2/c11-9-6-1-5-2-7(4-6)10(12)8(9)3-5/h5-9,11H,1-4H2
• InChI Key： MDHZLHGRJCMNLA-UHFFFAOYSA-N
• SMILES： OC1C2C(C3CC(C2)CC1C3)=O

Computed Properties

• Exact Mass: 166.09900
• Monoisotopic Mass: 166.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 0.6

Experimental Properties

• Density: 1.250
• Boiling Point: 307 ºC
• Flash Point: 130 ºC
• PSA: 37.30000
• LogP: 0.98240

Additional information on 4-Hydroxyadamantan-2-one

Comprehensive Guide to 4-Hydroxyadamantan-2-one (CAS No. 26278-43-3): Properties, Applications, and Market Insights

4-Hydroxyadamantan-2-one (CAS No. 26278-43-3) is a unique organic compound belonging to the adamantane family. This bicyclic molecule has garnered significant attention in pharmaceutical and material science research due to its rigid structure and versatile reactivity. The compound features a hydroxyl group at the 4-position and a ketone at the 2-position of the adamantane skeleton, making it a valuable intermediate for various synthetic applications.

The physical properties of 4-Hydroxyadamantan-2-one include a molecular weight of 166.22 g/mol and a melting point range of 160-165°C. Its chemical stability and low toxicity profile make it particularly attractive for pharmaceutical applications. Researchers are increasingly interested in this compound as a building block for drug development, especially in the creation of neurological therapeutics and antiviral agents.

In recent years, 4-Hydroxyadamantan-2-one derivatives have shown promise in addressing some of today's most pressing medical challenges. The COVID-19 pandemic has spurred interest in adamantane-based compounds as potential antiviral candidates, with researchers exploring their mechanism of action against various viral strains. Additionally, the compound's structural features make it valuable for developing treatments for neurodegenerative diseases, a growing concern in aging populations worldwide.

The synthetic applications of 4-Hydroxyadamantan-2-one extend beyond pharmaceuticals. In material science, this compound serves as a precursor for high-performance polymers and advanced coatings. Its rigid molecular structure contributes to enhanced thermal stability in polymer matrices, making it valuable for applications requiring heat-resistant materials. Recent advancements in nanotechnology have also explored the use of adamantane derivatives as molecular building blocks for nanostructured materials.

From a market perspective, the demand for 4-Hydroxyadamantan-2-one has shown steady growth, particularly in the pharmaceutical and specialty chemicals sectors. The global market for adamantane derivatives is projected to expand significantly, driven by increasing research into targeted drug delivery systems and advanced material science applications. Manufacturers are focusing on developing cost-effective synthesis routes to meet the growing demand while maintaining high purity standards.

Researchers frequently search for information about 4-Hydroxyadamantan-2-one solubility, synthesis methods, and spectroscopic data. The compound exhibits moderate solubility in polar organic solvents such as ethanol and DMSO, but limited solubility in water. Various synthetic pathways have been developed, including oxidation of corresponding adamantane alcohols and selective functionalization of the adamantane skeleton.

In analytical chemistry, 4-Hydroxyadamantan-2-one characterization typically involves techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, which are crucial for research and industrial applications. The compound's crystalline nature makes it particularly suitable for single-crystal X-ray diffraction studies, providing valuable insights into its molecular geometry.

The safety profile of 4-Hydroxyadamantan-2-one is another area of interest for potential users. While generally considered safe for laboratory use with proper precautions, researchers should handle it with standard chemical safety measures, including the use of personal protective equipment. The compound's biodegradability and environmental impact are subjects of ongoing study, particularly in light of increasing environmental regulations in the chemical industry.

Looking ahead, the future of 4-Hydroxyadamantan-2-one research appears promising. Current studies are exploring its potential in green chemistry applications and as a scaffold for metal-organic frameworks (MOFs). The compound's unique properties continue to inspire innovation across multiple scientific disciplines, from medicinal chemistry to advanced material design.

For researchers and industry professionals seeking high-quality 4-Hydroxyadamantan-2-one, it's essential to source the compound from reputable suppliers who can provide comprehensive analytical certificates and technical data sheets. Proper storage conditions, typically in a cool, dry environment protected from light, help maintain the compound's stability over time.